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Executive Summary

Molecule: [D-Alaz, Val*]-Enkephalin (Sequence: Tyr-D-Ala-Gly-Phe-Val) Class: Synthetic Opioid
Peptide / Enkephalin Analogue Primary Application: Opioid receptor research, metabolic
stability studies, and structure-activity relationship (SAR) validation.[1]

This technical guide details the rational design, solid-phase synthesis, and pharmacological
validation of [D-Ala?, Val*]-Enkephalin.[1] While native enkephalins (Met- and Leu-enkephalin)
are potent opioid agonists, their rapid degradation by aminopeptidases limits their utility.[1] The
[D-Alaz, Val’]-analogue represents a critical structural modification: the substitution of Glycine
at position 2 with D-Alanine confers enzymatic resistance, while Valine at position 5 maintains
the hydrophobic integrity required for receptor binding cleft interaction.[1]

Part 1: Rational Designh and Historical Context[1]
The Stability Problem

Discovered in 1975 by Hughes and Kosterlitz, native enkephalins (Tyr-Gly-Gly-Phe-Leu/Met)
act as endogenous ligands for
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-opioid receptors.[1] However, their in vivo half-life is measured in minutes due to rapid
hydrolysis of the

peptide bond by aminopeptidases.[1]

The D-Amino Acid Solution

The synthesis of [D-Alaz, Val’]-Enkephalin is grounded in the "retro-inverso” and steric
hindrance strategies developed in the late 1970s.[1]

o Position 2 Modification (D-Ala): Replacing the achiral Glycine with D-Alanine introduces a
methyl group in a non-natural stereochemical configuration.[1] This creates steric hindrance
that prevents the catalytic pocket of aminopeptidases (specifically Aminopeptidase N) from
properly engaging the N-terminal tyrosine, thereby extending the half-life from minutes to
hours.[1]

o Position 5 Modification (Val): The native Leucine (or Methionine) is replaced with Valine.[1]
Valine is structurally similar to Leucine (branched-chain aliphatic) but slightly more rigid.[1]
This substitution probes the tolerance of the hydrophobic pocket in the opioid receptor, often
retaining high affinity for

and

receptors.[1]
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Figure 1: Mechanism of enzymatic resistance.[1] The D-Ala substitution prevents
Aminopeptidase N from cleaving the N-terminal Tyrosine.[1]
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Part 2: Chemical Synthesis Protocol

Methodology: Fmoc Solid-Phase Peptide Synthesis (SPPS) Scale: 0.1 mmol C-Terminus: Free

Acid (Standard) or Amide (Optional)[1]

Reagents and Materials @@

Component Specification

Purpose

Resin Wang Resin (0.6-0.8 mmol/g)

Generates C-terminal
Carboxylic Acid (Val-OH)

Fmoc-Val-OH, Fmoc-Phe-OH,
Fmoc-AA Fmoc-Gly-OH, Fmoc-D-Ala-
OH, Fmoc-Tyr(tBu)-OH

Amino acid building blocks

Activator HBTU or DIC/Oxyma Carboxyl activation
Base DIPEA (Diisopropylethylamine)  Base for activation
Deprotection 20% Piperidine in DMF Removes Fmoc group

TFA/TIS / Water (95:2.5:2.
[115)

Cleavage

Cleaves peptide from resin

and removes tBu

Synthesis Workflow (Diagram)
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Figure 2: Fmoc-SPPS cycle for the synthesis of [D-Ala2, Val5]-Enkephalin.
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Step-by-Step Protocol

Step 1: Resin Loading (First AA)[1]
e Swell 150 mg Wang resin in DCM for 30 min.

» Dissolve Fmoc-Val-OH (5 eq) in DCM/DMF. Add DIC (2.5 eq) and DMAP (0.1 eq).[1]
e Add to resin and shake for 2 hours.

o Capping: Add acetic anhydride/pyridine to block unreacted sites. Wash with DMF.

Step 2: Elongation Cycle (Repeat for Phe, Gly, D-Ala, Tyr)[1]

» Deprotection: Treat resin with 20% Piperidine in DMF (2 x 10 min). Wash with DMF (3x),
DCM (3x).[1][2]

 Activation: Dissolve next amino acid (e.g., Fmoc-Phe-OH, 3 eq) with HBTU (2.9 eq) and
DIPEA (6 eq) in DMF.

e Coupling: Add activated solution to resin. Shake for 45—-60 minutes at room temperature.

¢ Monitoring: Perform Kaiser test. If beads remain colorless, coupling is complete. If blue,
repeat coupling.

o Critical Note: For Fmoc-D-Ala-OH, ensure high chiral purity of the starting material to prevent
L-Ala contamination.[1] For Fmoc-Tyr(tBu)-OH, the tBu group protects the phenolic hydroxyl.

[1]

Step 3: Final Cleavage and Isolation[1][3]
e Wash final resin (Tyr-D-Ala-Gly-Phe-Val-Resin) with DCM and dry under nitrogen.[1]

o Prepare Cleavage Cocktail: 95% TFA, 2.5% TIS (Triisopropylsilane), 2.5% H20.

 Incubate resin in cocktail for 2 hours. The high acid concentration cleaves the ester linkage
to the resin and removes the tBu protection on Tyrosine.[1]

« Filter resin; collect filtrate.[1]
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e Precipitation: Add filtrate dropwise to cold diethyl ether (-20°C). Centrifuge to pellet the white
peptide precipitate.[1]

Part 3: Analytical Characterization[1]

Trustworthiness in peptide science relies on rigorous validation. The following parameters
confirm the identity and purity of [D-Ala?, Val]-Enkephalin.

E | Data Snecificati

Parameter Specification Notes

Molecular Formula Based on free acid form
Molecular Weight 555.63 g/mol Monoisotopic Mass

HPLC Purity > 95% Required for biological assays

. i . Hydrophobic Val5 may require
Solubility Water, 1% Acetic Acid o
small % Acetonitrile

HPLC Purification Protocol

Column: C18 Reverse Phase (e.g., Phenomenex Jupiter, 5um, 300A).[1]

Solvent A: 0.1% TFA in Water.[4]

Solvent B: 0.1% TFA in Acetonitrile.

Gradient: 5% B to 65% B over 30 minutes.

Detection: UV at 220 nm (peptide bond) and 280 nm (Tyrosine aromatic ring).[1]

Mass Spectrometry Validation

e Method: ESI-MS or MALDI-TOF.[1]
e Target lon:

1]
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e Fragment lons: Look for

-series ions corresponding to the loss of Tyr (181 Da) or Val (117 Da) to confirm sequence
order.[1]

Part 4: Pharmacological Profile[1][7]
Receptor Affinity

[D-Alaz, Val’]-Enkephalin retains the high affinity for opioid receptors characteristic of the
enkephalin family.[1]

e Delta (

) Receptor: High affinity (Ki ~ 1-10 nM).[1]
e Mu (

) Receptor: Moderate to High affinity.[1]
o Selectivity: While native enkephalins are

-selective, the D-Ala modification often broadens affinity.[1] The Val5 residue, being
hydrophobic, mimics the native Leu5, maintaining a profile similar to Leu-Enkephalin but with
vastly superior stability.[1]

In Vivo Stability[1]
e Native Enkephalin:
minutes (Blood plasma).[1]
e [D-Ala?, Val®]-Enkephalin:
minutes.[1]

o Implication: This analogue is suitable for behavioral studies (e.g., tail-flick analgesia tests)
where native enkephalins would degrade before reaching the target tissue.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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